Cas no 847783-70-4 (4-(2-Chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol)

• Product name: 4-(2-Chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 847783-70-4
• MF: C₁₂H₁₃N₄SCl
• MW: 280.776
• CID: 3108361
• PubChem ID: 4962616

4-(2-Chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenyl)-5-pyrrolidin-1-yl-4H-1,2,4-triazole-3-thiol
• G36417
• 847783-70-4
• SR-01000070958-1
• 4-(2-chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol
• AB00734426-01
• 4-(2-chlorophenyl)-3-pyrrolidin-1-yl-1H-1,2,4-triazole-5-thione
• CS-0233953
• Z90663175
• 4-(2-chlorophenyl)-5-(pyrrolidin-1-yl)-2H-1,2,4-triazole-3-thione
• SR-01000070958
• AKOS034680456
• EN300-13735
• 4-(2-Chlorophenyl)-5-(pyrrolidin-1-yl)-4H-1,2,4-triazole-3-thiol

• Inchi： InChI=1S/C12H13ClN4S/c13-9-5-1-2-6-10(9)17-11(14-15-12(17)18)16-7-3-4-8-16/h1-2,5-6H,3-4,7-8H2,(H,15,18)
• InChI Key： UFGXPYRTUJDUSA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 280.0549453Da
• Monoisotopic Mass: 280.0549453Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles